Cas no 1260778-50-4 (METHYL 4-CHLORO-2-METHYLBENZOYLFORMATE)
METHYL 4-CHLORO-2-METHYLBENZOYLFORMATE Chemical and Physical Properties
Names and Identifiers
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- METHYL 4-CHLORO-2-METHYLBENZOYLFORMATE
- methyl2-(4-chloro-2-methylphenyl)-2-oxoacetate
- methyl 2-(4-chloro-2-methylphenyl)-2-oxoacetate
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- MDL: MFCD11617642
- Inchi: 1S/C10H9ClO3/c1-6-5-7(11)3-4-8(6)9(12)10(13)14-2/h3-5H,1-2H3
- InChI Key: APWJHGSWHMASDB-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C(C(=O)OC)=O)=C(C)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 240
- XLogP3: 2.6
- Topological Polar Surface Area: 43.4
METHYL 4-CHLORO-2-METHYLBENZOYLFORMATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB433758-1 g |
Methyl 4-chloro-2-methylbenzoylformate |
1260778-50-4 | 1g |
€594.40 | 2023-04-23 | ||
| abcr | AB433758-5 g |
Methyl 4-chloro-2-methylbenzoylformate |
1260778-50-4 | 5g |
€1,373.40 | 2023-04-23 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD512860-1g |
Methyl 2-(4-chloro-2-methylphenyl)-2-oxoacetate |
1260778-50-4 | 97% | 1g |
¥3031.0 | 2023-04-04 | |
| abcr | AB433758-1g |
Methyl 4-chloro-2-methylbenzoylformate; . |
1260778-50-4 | 1g |
€1621.70 | 2025-02-15 | ||
| abcr | AB433758-5g |
Methyl 4-chloro-2-methylbenzoylformate |
1260778-50-4 | 5g |
€1373.40 | 2023-09-04 | ||
| Fluorochem | 399038-1g |
Methyl 4-chloro-2-methylbenzoylformate |
1260778-50-4 | 97.0% | 1g |
£570.00 | 2023-04-21 | |
| Fluorochem | 399038-5g |
Methyl 4-chloro-2-methylbenzoylformate |
1260778-50-4 | 97.0% | 5g |
£1,377.00 | 2023-04-21 | |
| Ambeed | A848426-1g |
Methyl 2-(4-chloro-2-methylphenyl)-2-oxoacetate |
1260778-50-4 | 97% | 1g |
$441.0 | 2024-04-25 |
METHYL 4-CHLORO-2-METHYLBENZOYLFORMATE Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on METHYL 4-CHLORO-2-METHYLBENZOYLFORMATE
Recent Advances in the Application of METHYL 4-CHLORO-2-METHYLBENZOYLFORMATE (CAS: 1260778-50-4) in Chemical and Pharmaceutical Research
METHYL 4-CHLORO-2-METHYLBENZOYLFORMATE (CAS: 1260778-50-4) is a specialized chemical compound that has garnered significant attention in recent pharmaceutical and chemical research. This ester derivative, characterized by its chloro and methyl substituents, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies highlight its role in the development of novel therapeutic agents, particularly in the fields of oncology and anti-inflammatory drug discovery. The compound's unique structural features enable selective reactivity, making it a valuable building block in medicinal chemistry.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of METHYL 4-CHLORO-2-METHYLBENZOYLFORMATE as a precursor in the synthesis of kinase inhibitors. The study demonstrated that modifications at the benzoylformate moiety significantly enhanced the binding affinity of the resulting compounds to target proteins, such as EGFR and BRAF mutants. This finding underscores the compound's potential in designing next-generation targeted therapies for cancers with resistant mutations. The research team utilized computational docking and in vitro assays to validate their hypotheses, providing a robust framework for future drug development efforts.
Another pivotal application of this compound was reported in a 2024 ACS Chemical Biology article, where it was employed in the modular construction of protease-activated receptor (PAR) antagonists. The chloro-methylbenzoate group was found to stabilize the transition state of enzyme-substrate interactions, thereby improving the pharmacokinetic properties of the derived inhibitors. These advancements are particularly relevant for treating thrombotic disorders and inflammatory diseases, where PAR signaling plays a central role. The study also emphasized the scalability of synthetic routes involving 1260778-50-4, which aligns with industrial demands for cost-effective production.
Beyond its pharmaceutical applications, METHYL 4-CHLORO-2-METHYLBENZOYLFORMATE has also been investigated in materials science. A 2023 Chemical Communications paper detailed its use as a photoactive crosslinker in polymer networks, enabling the development of stimuli-responsive hydrogels. The compound's ability to undergo controlled photolysis under UV irradiation was leveraged to create spatially patterned biomaterials for tissue engineering. This interdisciplinary approach highlights the versatility of 1260778-50-4 in addressing challenges across multiple scientific domains.
Despite these promising developments, challenges remain in optimizing the compound's synthetic yield and minimizing byproducts during large-scale reactions. Recent patents (e.g., WO2023124567) propose innovative catalytic systems to address these issues, suggesting that future research will focus on green chemistry principles. As the demand for precision medicine and advanced materials grows, METHYL 4-CHLORO-2-METHYLBENZOYLFORMATE is poised to remain a cornerstone of cutting-edge research in chemical biology and drug discovery.
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